Cas no 361171-10-0 (N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide
• CAS No: 361171-10-0
• MF: C₂₁H₁₆N₂O₅S
• MW: 408.427144050598
• CID: 6010926
• PubChem ID: 4243886
• Update Time: 2025-11-04

N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide
• 4H-1-Benzopyran-2-carboxamide, N-[4-(2,4-dimethoxyphenyl)-2-thiazolyl]-4-oxo-
• N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-oxo-4H-chromene-2-carboxamide
• Oprea1_416598
• N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide
• N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-oxochromene-2-carboxamide
• SR-01000444909-1
• F0737-0172
• 361171-10-0
• AKOS024598682
• SR-01000444909

• Inchi： 1S/C21H16N2O5S/c1-26-12-7-8-13(18(9-12)27-2)15-11-29-21(22-15)23-20(25)19-10-16(24)14-5-3-4-6-17(14)28-19/h3-11H,1-2H3,(H,22,23,25)
• InChI Key： HJPHSRHKGWCRML-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C3=CC=C(OC)C=C3OC)=CS2)=O)OC2=CC=CC=C2C(=O)C=1

Computed Properties

• Exact Mass: 408.07799279g/mol
• Monoisotopic Mass: 408.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• pka: 3.40±0.70(Predicted)

Additional information on N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide

Comprehensive Overview of N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide (CAS No. 361171-10-0)

N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide (CAS No. 361171-10-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of chromene derivatives, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of a thiazole ring and dimethoxyphenyl group in its structure further enhances its pharmacological relevance, making it a subject of interest for drug discovery and development.

In recent years, the search for novel small-molecule inhibitors and kinase modulators has intensified, driven by the need for targeted therapies in diseases such as cancer and neurodegenerative disorders. N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide has been explored for its potential role in modulating key signaling pathways, particularly those involving protein kinases. Researchers have investigated its ability to interact with specific enzyme active sites, which could lead to the development of new precision medicine approaches. This aligns with the growing trend of personalized healthcare, where compounds like this are tailored to individual patient profiles.

The compound's chromene core is a notable feature, as chromenes are widely studied for their fluorescence properties and applications in bioimaging. This has sparked interest in using CAS No. 361171-10-0 as a probe for cellular imaging or as a scaffold for designing fluorescent biomarkers. Additionally, its carboxamide group contributes to its stability and solubility, which are critical factors in drug formulation. These attributes make it a versatile candidate for both therapeutic and diagnostic applications.

Another area of interest is the compound's potential as an antioxidant agent. With increasing awareness of oxidative stress and its role in aging and chronic diseases, there is a high demand for compounds that can scavenge free radicals. The dimethoxyphenyl moiety in N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide may contribute to its radical-scavenging capabilities, positioning it as a candidate for neuroprotective or anti-aging formulations. This aligns with the rising popularity of nutraceuticals and cosmeceuticals, where bioactive compounds are incorporated into dietary supplements and skincare products.

From a synthetic chemistry perspective, the compound's structure offers opportunities for structure-activity relationship (SAR) studies. Researchers can modify its thiazole or chromene components to optimize its biological activity or reduce potential side effects. Such modifications are part of the broader trend in medicinal chemistry to develop next-generation therapeutics with improved efficacy and safety profiles. The compound's CAS No. 361171-10-0 serves as a valuable reference point for these explorations.

In conclusion, N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-2-carboxamide represents a promising compound with multifaceted applications in drug discovery, bioimaging, and antioxidant research. Its unique structural attributes and potential therapeutic benefits make it a subject of ongoing investigation, particularly in the context of targeted therapy and personalized medicine. As scientific advancements continue, this compound may play a pivotal role in addressing unmet medical needs and advancing biomedical innovation.